Cas no 256380-98-0 (2-Iodo-1-(4-methylphenyl)ethan-1-ol)

• Product Name: 2-Iodo-1-(4-methylphenyl)ethan-1-ol
• CAS No: 256380-98-0
• MF: C₉H₁₁IO
• MW: 262.087515115738
• CID: 5693626
• PubChem ID: 16751133
• Update Time: 2025-07-18

2-Iodo-1-(4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-iodo-1-(4-methylphenyl)ethan-1-ol
• AKOS026734295
• 256380-98-0
• EN300-1136770
• Benzenemethanol, α-(iodomethyl)-4-methyl-
• 2-Iodo-1-(4-methylphenyl)ethan-1-ol

• Inchi： 1S/C9H11IO/c1-7-2-4-8(5-3-7)9(11)6-10/h2-5,9,11H,6H2,1H3
• InChI Key： KDQFEJDAPGHHQN-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC(C)=CC=1)O

Computed Properties

• Exact Mass: 261.98546g/mol
• Monoisotopic Mass: 261.98546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.684±0.06 g/cm3(Predicted)
• Boiling Point: 297.9±35.0 °C(Predicted)
• pka: 13.34±0.20(Predicted)

Additional information on 2-Iodo-1-(4-methylphenyl)ethan-1-ol

Recent Advances in the Study of 2-Iodo-1-(4-methylphenyl)ethan-1-ol (CAS: 256380-98-0)

2-Iodo-1-(4-methylphenyl)ethan-1-ol (CAS: 256380-98-0) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, organic synthesis, and as a building block for more complex molecules. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic uses.

The synthesis of 2-Iodo-1-(4-methylphenyl)ethan-1-ol has been optimized in recent years, with researchers focusing on improving yield and purity. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic method that enhances the efficiency of the iodination step, reducing byproduct formation. This advancement is particularly relevant for large-scale production, where consistency and cost-effectiveness are critical.

In terms of biological activity, preliminary studies have shown that 2-Iodo-1-(4-methylphenyl)ethan-1-ol exhibits moderate antimicrobial properties against certain Gram-positive bacteria. While not potent enough to serve as a standalone antibiotic, its structure suggests potential for modification into more effective derivatives. Researchers are particularly interested in its role as a precursor for iodinated aromatic compounds, which are often used in radiopharmaceuticals and imaging agents.

Another area of interest is the compound's potential application in cancer research. A 2024 study in Bioorganic & Medicinal Chemistry Letters investigated its interaction with specific kinase enzymes, revealing inhibitory effects that could be harnessed for targeted therapies. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

From a safety and regulatory perspective, 2-Iodo-1-(4-methylphenyl)ethan-1-ol has been classified as a hazardous substance due to its iodine content and potential for skin irritation. Proper handling protocols, including the use of personal protective equipment (PPE), are essential when working with this compound. Recent guidelines from the European Chemicals Agency (ECHA) have updated its classification, emphasizing the need for proper ventilation and waste disposal procedures.

In conclusion, 2-Iodo-1-(4-methylphenyl)ethan-1-ol (CAS: 256380-98-0) continues to be a compound of interest in chemical and pharmaceutical research. Its versatility as a synthetic intermediate and its emerging biological activities make it a promising candidate for further investigation. Future studies should focus on optimizing its derivatives for enhanced efficacy and safety, as well as exploring its potential in novel therapeutic applications.